2-ETHYL-P-XYLENE
2-ETHYL-P-XYLENE
2-Ethyl-p-xylene belongs to the class of organic compounds known as p-xylenes. These are aromatic compounds that contain a p-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 4-positions. 2-Ethyl-p-xylene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-ethyl-p-xylene is primarily located in the membrane (predicted from logP). 2-Ethyl-p-xylene exists in all eukaryotes, ranging from yeast to humans.
Brand Name:
Vulcanchem
CAS No.:
1758-88-9
VCID:
VC0157547
InChI:
InChI=1S/C10H14/c1-4-10-7-8(2)5-6-9(10)3/h5-7H,4H2,1-3H3
SMILES:
CCC1=C(C=CC(=C1)C)C
Molecular Formula:
C10H14
Molecular Weight:
134.22 g/mol
2-ETHYL-P-XYLENE
CAS No.: 1758-88-9
Main Products
VCID: VC0157547
Molecular Formula: C10H14
Molecular Weight: 134.22 g/mol
CAS No. | 1758-88-9 |
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Product Name | 2-ETHYL-P-XYLENE |
Molecular Formula | C10H14 |
Molecular Weight | 134.22 g/mol |
IUPAC Name | 2-ethyl-1,4-dimethylbenzene |
Standard InChI | InChI=1S/C10H14/c1-4-10-7-8(2)5-6-9(10)3/h5-7H,4H2,1-3H3 |
Standard InChIKey | AXIUBBVSOWPLDA-UHFFFAOYSA-N |
SMILES | CCC1=C(C=CC(=C1)C)C |
Canonical SMILES | CCC1=C(C=CC(=C1)C)C |
Boiling Point | 186.9 °C |
Melting Point | -53.7 °C |
Description | 2-Ethyl-p-xylene belongs to the class of organic compounds known as p-xylenes. These are aromatic compounds that contain a p-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 4-positions. 2-Ethyl-p-xylene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-ethyl-p-xylene is primarily located in the membrane (predicted from logP). 2-Ethyl-p-xylene exists in all eukaryotes, ranging from yeast to humans. |
Vapor Pressure | 0.94 mmHg |
PubChem Compound | 15653 |
Last Modified | Nov 11 2021 |
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